Cas no 2138384-13-9 (Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(2-methoxyethyl)-)

• Product Name: Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(2-methoxyethyl)-
• CAS No: 2138384-13-9
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 5300976
• Update Time: 2025-05-22

Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(2-methoxyethyl)-

• Inchi： 1S/C13H21N3O2/c1-13(2,14)10-4-6-11(7-5-10)16-12(17)15-8-9-18-3/h4-7H,8-9,14H2,1-3H3,(H2,15,16,17)
• InChI Key： CHVMJRMJXPHKNP-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C(N)(C)C)C=C1)C(NCCOC)=O

Additional information on Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(2-methoxyethyl)-

Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(2-methoxyethyl)- (CAS No. 2138384-13-9)

The compound Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(2-methoxyethyl)- (CAS No. 2138384-13-9) is a specialized organic compound with significant applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a urea moiety with specific substituents that enhance its functional properties. Recent studies have highlighted its potential in drug delivery systems and as a precursor for advanced materials.

The molecular structure of Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(2-methoxyethyl)- consists of a central urea group (-N=C-N-) connected to two distinct substituents. The first substituent is a phenyl ring substituted at the para position with a 1-amino-1-methylethyl group, while the second substituent is a 2-methoxyethyl group. This combination of functional groups provides the compound with versatile reactivity and selectivity in chemical reactions.

Recent research has focused on the synthesis and characterization of this compound, particularly its role in the development of novel pharmaceutical agents. For instance, studies have demonstrated that Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(2-methoxyethyl)- can serve as an effective building block for creating bioactive molecules with enhanced solubility and bioavailability. Its ability to form hydrogen bonds due to the urea group and the hydroxymethyl group in the 2-methoxyethyl substituent makes it an attractive candidate for drug design.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemicals. Researchers have explored its potential as a herbicide or fungicide precursor, leveraging its structural versatility to develop more effective agricultural chemicals. The phenyl ring substituent contributes to the compound's stability and lipophilicity, which are critical properties for agricultural applications.

The synthesis of Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(2-methoxyethyl)- involves a multi-step process that typically begins with the preparation of the respective amine and alcohol precursors. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have further improved the efficiency of this synthesis process.

From an environmental perspective, the compound's biodegradability and toxicity profile are under scrutiny to ensure its safe use in various applications. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current environmental regulations.

In conclusion, Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(2-methoxyethyl)- (CAS No. 2138384-13-9) is a versatile compound with promising applications across multiple industries. Its unique structure and functional groups make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potential uses for this compound, it is expected to play an increasingly important role in both academic and industrial settings.